Cas no 2138026-90-9 (4-chloro-7-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinoline)

• Product Name: 4-chloro-7-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinoline
• CAS No: 2138026-90-9
• MF: C₁₃H₉ClFN₃
• MW: 261.682064771652
• CID: 6507244
• PubChem ID: 165957222
• Update Time: 2025-07-22

4-chloro-7-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinoline
• EN300-1128263
• 2138026-90-9

• Inchi： 1S/C13H9ClFN3/c1-18-13(4-5-16-18)12-7-10(14)9-3-2-8(15)6-11(9)17-12/h2-7H,1H3
• InChI Key： WICLRCAMZGHUTR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2=CC=NN2C)=NC2C=C(C=CC=21)F

Computed Properties

• Exact Mass: 261.0469032g/mol
• Monoisotopic Mass: 261.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-chloro-7-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinoline

Research Briefing on 4-chloro-7-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinoline (CAS: 2138026-90-9)

4-chloro-7-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinoline (CAS: 2138026-90-9) is a quinoline derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, positioning it as a promising candidate for further drug development.

The synthesis of 4-chloro-7-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinoline involves a multi-step process, starting with the functionalization of the quinoline core. Key steps include the introduction of the chloro and fluoro substituents at the 4 and 7 positions, respectively, followed by the coupling of the 1-methyl-1H-pyrazol-5-yl moiety at the 2-position. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research purposes. Structural elucidation via NMR spectroscopy and X-ray crystallography has confirmed the regioselectivity and stability of the molecule under physiological conditions.

Preliminary biological studies have demonstrated that 4-chloro-7-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinoline exhibits significant inhibitory activity against several kinase targets, including those involved in cancer cell proliferation. In vitro assays using human cancer cell lines have shown dose-dependent cytotoxicity, with IC50 values in the low micromolar range. Additionally, the compound has shown moderate selectivity towards cancer cells over normal cells, suggesting a potential therapeutic window. Mechanistic studies indicate that the compound may act by inhibiting key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in malignancies.

Beyond its anticancer potential, recent research has explored the antimicrobial properties of 4-chloro-7-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinoline. Screening against a panel of bacterial and fungal pathogens revealed activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis has been proposed as a possible mechanism of action, although further studies are needed to confirm this hypothesis. These findings highlight the versatility of this quinoline derivative and its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of 4-chloro-7-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinoline as a drug candidate. Pharmacokinetic studies in animal models have indicated moderate bioavailability and rapid clearance, necessitating structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation approaches to enhance its stability and delivery. Additionally, comprehensive toxicity studies are required to assess its safety profile before advancing to clinical trials.

In conclusion, 4-chloro-7-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinoline (CAS: 2138026-90-9) represents a promising scaffold for the development of novel therapeutics in oncology and infectious diseases. Its unique structural features and broad-spectrum biological activity warrant further investigation. Future research should focus on optimizing its pharmacokinetic properties, elucidating its precise mechanisms of action, and evaluating its efficacy in more complex disease models. With continued exploration, this compound may pave the way for new treatment options in areas of unmet medical need.